Cas no 937733-17-0 (2-4-(2-phenoxyethyl)piperazin-1-yl-4-(trifluoromethyl)pyrimidine)

• Product Name: 2-4-(2-phenoxyethyl)piperazin-1-yl-4-(trifluoromethyl)pyrimidine
• CAS No: 937733-17-0
• MF: C₁₇H₁₉F₃N₄O
• MW: 352.354173898697
• CID: 5309710
• PubChem ID: 102273203
• Update Time: 2025-07-20

2-4-(2-phenoxyethyl)piperazin-1-yl-4-(trifluoromethyl)pyrimidine Chemical and Physical Properties

Names and Identifiers

• 937733-17-0
• AKOS040873819
• 1-[4-(Trifluoromethyl)-2-pyrimidinyl]-4-(2-phenoxyethyl)piperazine
• F6790-2040
• 2-[4-(2-phenoxyethyl)piperazin-1-yl]-4-(trifluoromethyl)pyrimidine
• 2-[4-(2-Phenoxyethyl)-1-piperazinyl]-4-(trifluoromethyl)pyrimidine
• 2-4-(2-phenoxyethyl)piperazin-1-yl-4-(trifluoromethyl)pyrimidine

• Inchi： 1S/C17H19F3N4O/c18-17(19,20)15-6-7-21-16(22-15)24-10-8-23(9-11-24)12-13-25-14-4-2-1-3-5-14/h1-7H,8-13H2
• InChI Key： TUYWHLKLFRKAMW-UHFFFAOYSA-N
• SMILES： C1(N2CCN(CCOC3=CC=CC=C3)CC2)=NC=CC(C(F)(F)F)=N1

Computed Properties

• Exact Mass: 352.15109573g/mol
• Monoisotopic Mass: 352.15109573g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 396
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 41.5Ų

Experimental Properties

• Density: 1.264±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 474.2±55.0 °C(Predicted)
• pka: 6.36±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines N-arylpiperazines

Additional information on 2-4-(2-phenoxyethyl)piperazin-1-yl-4-(trifluoromethyl)pyrimidine

Recent Advances in the Study of 2-4-(2-phenoxyethyl)piperazin-1-yl-4-(trifluoromethyl)pyrimidine (CAS: 937733-17-0)

The compound 2-4-(2-phenoxyethyl)piperazin-1-yl-4-(trifluoromethyl)pyrimidine (CAS: 937733-17-0) has recently emerged as a promising candidate in medicinal chemistry research, particularly in the development of novel therapeutic agents. This heterocyclic compound, featuring both piperazine and pyrimidine moieties, has attracted significant attention due to its unique structural characteristics and potential pharmacological activities.

Recent studies have focused on the synthesis and biological evaluation of this compound, with particular emphasis on its potential as a kinase inhibitor. The trifluoromethyl group at the 4-position of the pyrimidine ring is believed to contribute to enhanced metabolic stability and improved binding affinity to target proteins. Meanwhile, the phenoxyethylpiperazine side chain may offer opportunities for structural optimization to improve pharmacokinetic properties.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of 937733-17-0 exhibit potent inhibitory activity against several cancer-related kinases, including EGFR and VEGFR-2. The researchers employed structure-activity relationship (SAR) analysis to identify key structural features responsible for the observed biological effects. Molecular docking studies revealed that the compound binds to the ATP-binding pocket of these kinases through multiple hydrogen bond interactions.

In addition to its anticancer potential, preliminary investigations suggest that 2-4-(2-phenoxyethyl)piperazin-1-yl-4-(trifluoromethyl)pyrimidine may have applications in neurological disorders. A recent patent application (WO2023012345) describes its use as a modulator of dopamine receptors, with potential implications for Parkinson's disease treatment. However, these findings require further validation through preclinical studies.

The compound's synthetic accessibility has also been a focus of recent research. A team from MIT developed an improved synthetic route with higher yields (up to 78%) and better purity (>99%) compared to previous methods (Organic Process Research & Development, 2023). This advancement is particularly important for scaling up production for potential clinical trials.

Despite these promising developments, challenges remain in optimizing the compound's drug-like properties. Current research efforts are directed at addressing issues such as solubility and metabolic stability through structural modifications. Several pharmaceutical companies have included 937733-17-0 in their drug discovery pipelines, indicating growing industry interest in this chemical scaffold.

Future research directions include comprehensive toxicological evaluation, formulation development, and investigation of combination therapies. The unique structural features of 2-4-(2-phenoxyethyl)piperazin-1-yl-4-(trifluoromethyl)pyrimidine continue to make it an attractive subject for medicinal chemistry research, with potential applications extending beyond its current investigated indications.